Cas no 2267-30-3 (3-(Fluoromethyl)fluorobenzene)

• Product Name: 3-(Fluoromethyl)fluorobenzene
• CAS No: 2267-30-3
• Molecular Formula: C₇H₆F₂
• Molecular Weight: 128.11934
• CID: 1109382
• PubChem ID: 18622353

3-(Fluoromethyl)fluorobenzene Properties

Names and Identifiers

• 3-(Fluoromethyl)fluorobenzene
• 1-(Difluoromethyl)-3-fluorobenzene
• 3-Fluor-benzoesaeure-cyclohexylamid
• 3-Fluor-benzylfluorid
• 3-fluoro-benzoic acid cyclohexylamide
• 3-fluoro-benzyl fluoride
• AC1LIVCZ
• ACMC-20aixs
• CTK4E9930
• N-CYCLOHEXYL 3-FLUOROBENZAMIDE
• m-Fluorobenzyl fluoride
• 2267-30-3
• A856733
• SCHEMBL283775
• CAA26730
• 1-Fluoro-3-(fluoromethyl)benzene
• AKOS024261515
• MFCD00661192
• DB-293721

• InChIKey： XXFAKYKJDDMEGJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6F2/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2
• SMILES： C1=CC(=CC(=C1)F)CF

Computed Properties

• Exact Mass: 128.04378
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.04375652g/mol
• Heavy Atom Count: 9
• Complexity: 83
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: 135.6±15.0 ºC (760 Torr),
• Flash Point: 25.9±8.3 ºC,
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides